methyl 2-amino-3-(1-benzothiophen-3-yl)propanoate hydrochloride
Overview
Description
Methyl 2-amino-3-(1-benzothiophen-3-yl)propanoate hydrochloride, or M2ABTPH, is a synthetic compound used in a variety of scientific research applications. It is a white crystalline powder with a melting point of 150-152°C and a solubility of 0.1 mg/mL in water. M2ABTPH is used in a variety of scientific research applications ranging from biochemical and physiological studies to laboratory experiments.
Scientific Research Applications
M2ABTPH has a variety of scientific research applications. It has been used in studies of the effects of chemical compounds on the growth of bacteria and fungi, as well as the effects of drugs on the human body. It has also been used in laboratory experiments to study the effects of various environmental factors on the growth of plants. Additionally, it has been used to study the effects of chemical compounds on the development of cancer cells.
Mechanism of Action
M2ABTPH works by binding to certain proteins, enzymes, and receptors in the body. By binding to these proteins, enzymes, and receptors, it can modulate their activity, which can have a variety of effects on the body. For example, it can affect the growth of bacteria and fungi, as well as the development of cancer cells. Additionally, it can affect the body’s response to drugs, as well as the body’s response to environmental factors.
Biochemical and Physiological Effects
M2ABTPH has a variety of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi, as well as the development of cancer cells. Additionally, it can affect the body’s response to drugs, as well as the body’s response to environmental factors.
Advantages and Limitations for Lab Experiments
M2ABTPH has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is relatively easy to synthesize. Additionally, it is relatively stable and has a relatively low toxicity. However, it is important to note that it can be toxic in high concentrations and should be handled with care.
Future Directions
M2ABTPH has potential for further research in a variety of areas. It could be used to study the effects of chemical compounds on the growth of bacteria and fungi, as well as the effects of drugs on the human body. Additionally, it could be used to study the effects of various environmental factors on the growth of plants. Additionally, it could be used to study the effects of chemical compounds on the development of cancer cells. Finally, it could be used to investigate the mechanism of action of other compounds, as well as the effects of other compounds on the body.
Synthesis Methods
M2ABTPH is synthesized using a two-step reaction. The first step is the condensation reaction of 2-amino-3-benzothiophene with propionic acid, which yields an intermediate compound. The second step is the reaction of the intermediate with hydrochloric acid, which yields the final product, M2ABTPH.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-amino-3-(1-benzothiophen-3-yl)propanoate hydrochloride involves the reaction of 1-benzothiophene-3-carboxylic acid with methylamine followed by reduction and quaternization with hydrochloric acid.", "Starting Materials": [ "1-benzothiophene-3-carboxylic acid", "methylamine", "sodium borohydride", "hydrochloric acid", "methanol", "diethyl ether" ], "Reaction": [ "1. Dissolve 1-benzothiophene-3-carboxylic acid in methanol.", "2. Add methylamine to the solution and stir for 2 hours at room temperature.", "3. Add sodium borohydride to the reaction mixture and stir for 4 hours at room temperature.", "4. Quench the reaction with hydrochloric acid and stir for 1 hour.", "5. Extract the product with diethyl ether and dry over anhydrous magnesium sulfate.", "6. Concentrate the solution and precipitate the product with hydrochloric acid in diethyl ether.", "7. Collect the product by filtration and wash with diethyl ether.", "8. Dry the product under vacuum to obtain methyl 2-amino-3-(1-benzothiophen-3-yl)propanoate hydrochloride." ] } | |
CAS RN |
169547-57-3 |
Product Name |
methyl 2-amino-3-(1-benzothiophen-3-yl)propanoate hydrochloride |
Molecular Formula |
C12H14ClNO2S |
Molecular Weight |
271.8 |
Purity |
95 |
Origin of Product |
United States |
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